bruceolline A
bruceolline A
Brand Name:
Vulcanchem
CAS No.:
159194-90-8
VCID:
VC0133299
InChI:
InChI=1S/C26H28N2O12/c29-8-14-19(31)21(33)23(35)25(39-14)37-9-15-20(32)22(34)24(36)26(40-15)38-13-3-1-2-12-17(13)10-6-7-27-11-4-5-16(30)28(12)18(10)11/h1-7,14-15,19-26,29,31-36H,8-9H2/t14-,15-,19-,20-,21+,22+,23-,24-,25-,26-/m1/s1
SMILES:
C1=CC2=C(C3=C4N2C(=O)C=CC4=NC=C3)C(=C1)OC5C(C(C(C(O5)COC6C(C(C(C(O6)CO)O)O)O)O)O)O
Molecular Formula:
C26H28N2O12
Molecular Weight:
560.5 g/mol
bruceolline A
CAS No.: 159194-90-8
Main Products
VCID: VC0133299
Molecular Formula: C26H28N2O12
Molecular Weight: 560.5 g/mol
CAS No. | 159194-90-8 |
---|---|
Product Name | bruceolline A |
Molecular Formula | C26H28N2O12 |
Molecular Weight | 560.5 g/mol |
IUPAC Name | 11-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one |
Standard InChI | InChI=1S/C26H28N2O12/c29-8-14-19(31)21(33)23(35)25(39-14)37-9-15-20(32)22(34)24(36)26(40-15)38-13-3-1-2-12-17(13)10-6-7-27-11-4-5-16(30)28(12)18(10)11/h1-7,14-15,19-26,29,31-36H,8-9H2/t14-,15-,19-,20-,21+,22+,23-,24-,25-,26-/m1/s1 |
Standard InChIKey | VPNZWBQNGLKMGR-IWDCVFEHSA-N |
Isomeric SMILES | C1=CC2=C(C3=C4N2C(=O)C=CC4=NC=C3)C(=C1)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)O)O)O |
SMILES | C1=CC2=C(C3=C4N2C(=O)C=CC4=NC=C3)C(=C1)OC5C(C(C(C(O5)COC6C(C(C(C(O6)CO)O)O)O)O)O)O |
Canonical SMILES | C1=CC2=C(C3=C4N2C(=O)C=CC4=NC=C3)C(=C1)OC5C(C(C(C(O5)COC6C(C(C(C(O6)CO)O)O)O)O)O)O |
Synonyms | 11-O-glucopyranosyl-1-6-glucopyranosylcanthin-6-one bruceolline A |
PubChem Compound | 190939 |
Last Modified | Nov 11 2021 |
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